N-({[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-nitrobenzamide

• IUPAC Name: N-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl]-3-nitrobenzamide
• InChI: InChI=1S/C18H14N4O4S2/c1-26-14-7-5-11(6-8-14)15-10-28-18(19-15)21-17(27)20-16(23)12-3-2-4-13(9-12)22(24)25/h2-10H,1H3,(H2,19,20,21,23,27)
• InChI Key: OKCZHTYFRWJEPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=S)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H14N4O4S2
• Molecular Weight: 414.5 g/mol

Description

N-({[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-nitrobenzamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is also known as MTCB and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of MTCB is not fully understood. However, it has been proposed that MTCB may act as an inhibitor of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a crucial role in regulating cellular signaling pathways. Inhibition of PTPs by MTCB may lead to the activation of certain cellular signaling pathways, resulting in the observed biological effects.
Biochemical and Physiological Effects:
MTCB has been shown to exhibit various biochemical and physiological effects. It has been demonstrated to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and inhibit the replication of certain viruses. MTCB has also been shown to increase the levels of reactive oxygen species (ROS) in cells, which may contribute to its antitumor activity.

Advantages and Limitations for Lab Experiments

MTCB has several advantages for use in lab experiments. It is a stable and easily synthesized compound, making it readily available for research purposes. MTCB is also highly fluorescent, making it useful as a molecular probe for studying protein-ligand interactions. However, one limitation of MTCB is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on MTCB. One area of focus could be the development of MTCB derivatives with improved properties, such as increased selectivity and lower toxicity. Another direction could be the investigation of the potential use of MTCB as a therapeutic agent for the treatment of cancer and viral infections. Additionally, further studies could be conducted to elucidate the mechanism of action of MTCB and its effects on cellular signaling pathways.
In conclusion, N-({[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-nitrobenzamide is a chemical compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on MTCB is warranted to fully understand its potential and limitations.

Synthesis Methods

MTCB can be synthesized using different methods, including the reaction of 4-(4-methoxyphenyl)-2-thiocyanato-1,3-thiazole with 3-nitrobenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is purified using column chromatography to obtain MTCB in high purity.

Scientific Research Applications

MTCB has been extensively studied for its potential applications in various fields. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. MTCB has also been investigated for its potential use as a fluorescent probe for detecting cysteine and homocysteine in biological samples. Additionally, MTCB has been used as a molecular probe for studying protein-ligand interactions.